Cas no 1361727-81-2 (2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine)

• Product Name: 2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine
• CAS No: 1361727-81-2
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4996521
• Update Time: 2025-05-21

2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine

• Inchi： 1S/C14H12Cl2FN/c15-11-6-10(7-12(16)8-11)13-3-1-2-9(4-5-18)14(13)17/h1-3,6-8H,4-5,18H2
• InChI Key： JNILOOPAXQKGDR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=CC(=C1F)CCN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on 2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine

Comprehensive Overview of 2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine (CAS No. 1361727-81-2)

The compound 2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine (CAS No. 1361727-81-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a dichloro-fluoro-biphenyl backbone and an ethylamine functional group, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for fluorinated biphenyl derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of 3',5'-dichloro and 2-fluoro substituents in this compound makes it a promising candidate for targeting specific biological receptors. Its ethylamine moiety further enhances its versatility, allowing for easy derivatization into prodrugs or conjugates. This aligns with the growing trend of precision medicine and targeted drug delivery, which dominate current biomedical discussions.

From a synthetic chemistry perspective, CAS No. 1361727-81-2 poses intriguing challenges and opportunities. The biphenyl scaffold is known for its rigidity and planar structure, which can improve binding affinity in enzyme inhibition studies. Meanwhile, the fluoro and chloro groups introduce electron-withdrawing effects, potentially modulating the compound's reactivity in cross-coupling reactions. These properties are highly relevant to researchers exploring C-H activation and late-stage functionalization, two hot topics in modern organic synthesis.

Environmental and regulatory considerations also play a role in the discourse around 2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine. While not classified as hazardous, its halogenated aromatic structure necessitates careful evaluation of biodegradability and ecotoxicity. This resonates with the broader scientific community's focus on green chemistry and sustainable synthesis, as evidenced by frequent searches for "eco-friendly halogenated compounds" and "biodegradable aromatic amines" in academic databases.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for confirming the regiochemistry of the dichloro-fluoro substitution and verifying the purity of the ethylamine derivative. Such rigorous quality control is essential given the compound's potential use in high-throughput screening platforms, a key area of interest for pharmaceutical companies investing in AI-driven drug discovery.

The commercial availability of CAS No. 1361727-81-2 through specialty chemical suppliers has facilitated its adoption in various research programs. However, synthetic protocols for its preparation remain an active area of investigation, with particular emphasis on atom-economical routes and catalytic asymmetric synthesis. These methodological developments address the persistent demand for "cost-effective synthesis of fluorinated biphenyls" - a frequently searched term among medicinal chemists.

Looking ahead, the scientific trajectory of 2-(3',5'-Dichloro-2-fluoro-biphenyl-3-yl)-ethylamine appears promising. Its structural features position it as a valuable building block for fragment-based drug design, while its physicochemical properties make it suitable for blood-brain barrier penetration studies. These applications align perfectly with current research priorities in neuropharmacology and central nervous system (CNS) drug development, areas that consistently rank high in academic search trends.